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Compound of Interest

Compound Name:
4-

[Methoxy(phenyl)methyl]piperidine

CAS No.: 583054-03-9

Cat. No.: B3145853

Get Quote

Executive Summary
4-[Methoxy(phenyl)methyl]piperidine (CAS: 1501963-69-4) represents a specific subclass of

4-substituted piperidines characterized by a benzylic ether linkage.[1] Unlike the more common

4-benzylpiperidine (alkyl linker) or 4-benzoylpiperidine (ketone linker), this compound

incorporates an ether oxygen at the benzylic position.[1] This structural modification

significantly alters the physicochemical profile, specifically increasing metabolic stability relative

to its alcohol precursor while maintaining high lipophilicity for Blood-Brain Barrier (BBB)

penetration.[1]

Primary Applications:

Medicinal Chemistry: A "privileged scaffold" for Monoamine Transporter (MAT) inhibitors.[1]

Fragment-Based Drug Discovery (FBDD): Used as a linker motif in Complement Factor B

inhibitors and protein degraders (PROTACs).[1]
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CNS Research: A chemical probe for investigating the steric and electronic requirements of

the dopamine transporter (DAT) binding pocket.[1]

Chemical Profile & Structural Logic[1]
The compound consists of a piperidine ring connected to a phenyl ring via a methoxy-

substituted methine bridge.[1]

Feature Specification

IUPAC Name 4-[Methoxy(phenyl)methyl]piperidine

Molecular Formula C₁₃H₁₉NO

Molecular Weight 205.30 g/mol

Predicted pKa ~9.8 (Piperidine Nitrogen)

Predicted LogP 2.4 – 2.8 (Lipophilic, CNS active range)

H-Bond Donors/Acceptors 1 Donor (NH), 2 Acceptors (N, O)

Structural Homology Analysis
To understand its performance, we must compare it to three distinct classes of analogs:

The "Parent" Scaffold: 4-Benzylpiperidine (Removal of Oxygen).[1]

The Metabolic Precursor: 4-[Hydroxy(phenyl)methyl]piperidine (Demethylation).[1]

The Regioisomer: 2-[Methoxy(phenyl)methyl]piperidine (Positional Isomer).[1]

Comparative Performance Analysis
A. vs. 4-Benzylpiperidine (The "Alkyl" Standard)
Context: 4-Benzylpiperidine is a non-selective monoamine releaser.[1]

Electronic Effect: The introduction of the methoxy group in the title compound creates an

electron-withdrawing inductive effect (
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) on the benzylic carbon, while also providing a weak H-bond acceptor site.[1]

Binding Affinity: The ether oxygen often reduces non-specific hydrophobic binding compared

to the pure alkyl chain of 4-benzylpiperidine, potentially improving selectivity for specific

transporter conformations.[1]

Metabolism: 4-Benzylpiperidine is prone to benzylic oxidation.[1] The methoxy group blocks

this specific oxidative route, though it opens the pathway for O-demethylation.[1]

B. vs. 4-[Hydroxy(phenyl)methyl]piperidine (The "Polar"
Analog)
Context: This alcohol is the direct synthetic precursor.[1]

BBB Permeability: The alcohol moiety (-OH) significantly lowers LogP and increases Polar

Surface Area (PSA), reducing passive diffusion across the BBB.[1] The O-methylation

restores lipophilicity (LogP ~2.6), making the title compound a superior CNS candidate.[1]

Receptor Kinetics: The methoxy group locks the conformation more rigidly than the free

hydroxyl (which engages in promiscuous H-bonding), often resulting in sharper Structure-

Activity Relationship (SAR) trends.[1]

C. vs. Desoxypipradrol Derivatives (2-Substituted)
Context: 2-substituted piperidines (e.g., Methylphenidate, Desoxypipradrol) are potent DARIs

(Dopamine Reuptake Inhibitors).[1]

Steric Fit: The 4-substitution pattern of the title compound presents a linear, elongated

topology compared to the "kinked" shape of 2-substituted analogs.[1]

Activity Profile: 4-substituted analogs generally show reduced potency at the DAT compared

to 2-substituted isomers but often exhibit unique serotonin (SERT) or sigma receptor profiles.

[1]

Summary Data Table
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Mechanistic Visualization
The following diagram illustrates the synthesis and metabolic logic distinguishing these

derivatives.
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4-[Hydroxy(phenyl)methyl]piperidine
(Polar Intermediate)
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Caption: Synthesis and metabolic pathways connecting the 4-substituted piperidine class.

Green arrow indicates the activation step to the title compound.[1]

Experimental Protocols
Protocol A: Synthesis via Reductive Etherification
Rationale: Direct methylation of the alcohol is preferred over reductive amination for

stereochemical control.[1]

Reagents: 4-Benzoylpyridine, Platinum Oxide (PtO₂), Sodium Hydride (NaH), Methyl Iodide

(MeI).[1]

Hydrogenation (Precursor Generation):

Dissolve 4-benzoylpyridine (10 mmol) in glacial acetic acid (20 mL).

Add PtO₂ (5 mol%).[1] Hydrogenate at 50 psi for 12 hours.

Checkpoint: Monitor via TLC (MeOH/DCM 1:9). Disappearance of aromatic pyridine peaks

in NMR confirms reduction to 4-[hydroxy(phenyl)methyl]piperidine.[1]

N-Protection (Transient):

To prevent N-methylation, protect the piperidine nitrogen with a Boc group (Boc₂O, TEA,

DCM) OR perform the methylation on the pyridine stage prior to reduction (though this

risks reduction of the ether).[1] Preferred: Use N-Boc protection.[1]

O-Methylation:

Dissolve N-Boc-4-[hydroxy(phenyl)methyl]piperidine in dry THF at 0°C.

Add NaH (1.2 eq, 60% dispersion). Stir for 30 min until gas evolution ceases.

Add MeI (1.1 eq) dropwise.[1] Warm to RT and stir for 4 hours.

Deprotection & Isolation:

Quench with water, extract with EtOAc.[1]
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Remove Boc group using 4M HCl in Dioxane.[1]

Yield: Expect 65-75% overall yield of the hydrochloride salt.[1]

Protocol B: Lipophilicity Assessment (Shake-Flask
Method)
Rationale: Validating the BBB penetration potential relative to the alcohol analog.[1]

Preparation: Prepare a 1-octanol/phosphate buffer (pH 7.4) system, pre-saturated with each

other for 24 hours.

Equilibration: Dissolve 1 mg of the target compound in the system (1:1 volume ratio).

Separation: Shake vigorously for 1 hour at 25°C, then centrifuge to separate phases.

Quantification: Analyze both phases using HPLC-UV (254 nm).

Calculation:

.

Target Range: 2.0 < LogD < 3.5 indicates optimal CNS permeability.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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